N-[(5-bromo-2-furyl)methyl]-2-(3,4-dimethoxyphenyl)-N-methylethanamine

• IUPAC Name: N-[(5-bromofuran-2-yl)methyl]-2-(3,4-dimethoxyphenyl)-N-methylethanamine
• InChI: InChI=1S/C16H20BrNO3/c1-18(11-13-5-7-16(17)21-13)9-8-12-4-6-14(19-2)15(10-12)20-3/h4-7,10H,8-9,11H2,1-3H3
• InChI Key: ASKAYYMOPUGKMG-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CC2=CC=C(O2)Br
• Molecular Formula: C16H20BrNO3
• Molecular Weight: 354.24 g/mol

Description

N-[(5-bromo-2-furyl)methyl]-2-(3,4-dimethoxyphenyl)-N-methylethanamine, commonly known as BRO-2, is a chemical compound that has been widely used in scientific research. It is a member of the amphetamine class of compounds and is structurally similar to other psychoactive substances such as MDMA and amphetamine.

Mechanism of Action

BRO-2 acts primarily as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. This increase in dopamine and norepinephrine levels is responsible for the psychoactive effects of BRO-2.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BRO-2 are primarily related to its effects on the central nervous system. It has been shown to increase wakefulness, alertness, and focus, as well as improve cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BRO-2 in lab experiments is its ability to selectively target dopamine and norepinephrine reuptake, which allows for precise manipulation of these neurotransmitters. However, one limitation of using BRO-2 is its potential for abuse and addiction, which must be carefully monitored in lab settings.

Future Directions

There are several future directions for research involving BRO-2, including its potential use as a treatment for attention deficit hyperactivity disorder (ADHD) and other cognitive disorders. Additionally, further research is needed to fully understand the long-term effects of BRO-2 on the brain and its potential for abuse and addiction.
In conclusion, BRO-2 is a chemical compound that has been widely used in scientific research, particularly in the field of neuroscience. It acts primarily as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the levels of these neurotransmitters in the brain. While it has several advantages for lab experiments, its potential for abuse and addiction must be carefully monitored. There are several future directions for research involving BRO-2, including its potential use as a treatment for cognitive disorders and further investigation into its long-term effects on the brain.

Synthesis Methods

BRO-2 can be synthesized through a multi-step process involving the reaction of various reagents. The synthesis method involves the use of reagents such as 3,4-dimethoxybenzaldehyde, 5-bromofurfural, and methylamine. The reaction proceeds through a series of steps involving the formation of intermediates, which are then converted to the final product.

Scientific Research Applications

BRO-2 has been extensively studied in scientific research, particularly in the field of neuroscience. It has been used to study the mechanism of action of amphetamines and their effects on the brain.